Cas no 61330-62-9 (Methyl 2,3,4,6-Tetra-O-benzyl-α-D-mannopyranoside)

Methyl 2,3,4,6-Tetra-O-benzyl-α-D-mannopyranoside is a protected glycoside derivative widely used in carbohydrate chemistry and glycoconjugate synthesis. Its key advantage lies in the benzyl-protected hydroxyl groups, which enhance stability and enable selective deprotection for controlled functionalization. The α-configuration at the anomeric center ensures stereospecific reactivity, making it valuable for constructing complex oligosaccharides and glycoconjugates. This compound is particularly useful in glycosylation reactions, where its robust protecting groups prevent unwanted side reactions. Its synthetic versatility and high purity make it a preferred intermediate in pharmaceutical research, glycobiology, and the development of glycosidase inhibitors. Suitable for both solution-phase and solid-phase synthesis, it offers reliable performance in demanding synthetic applications.
Methyl 2,3,4,6-Tetra-O-benzyl-α-D-mannopyranoside structure
61330-62-9 structure
Product Name:Methyl 2,3,4,6-Tetra-O-benzyl-α-D-mannopyranoside
CAS No:61330-62-9
MF:C35H38O6
MW:554.672630786896
CID:826348
PubChem ID:10840492
Update Time:2025-10-29

Methyl 2,3,4,6-Tetra-O-benzyl-α-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,3,4,6-Tetra-O-benzyl-α-D-mannopyranoside
    • Methyl 2,3,4,6-Tetra
    • Methyl 2,3,4,6-Tetra-O-benzyl-a-D-mannopyranoside
    • A-D-glucopyranoside
    • Methyl 2,3,4,6-Tetra-O-benzyl-
    • Methyl Tetra-O-benzyl-
    • (2R,3R,4S,5S,6S)-3,4,5-TRIS(BENZYLOXY)-2-[(BENZYLOXY)METHYL]-6-METHOXYOXANE
    • W-203288
    • Methyl 2,3,4,6-Tetra-O-benzyl- alpha -D-mannopyranoside
    • SCHEMBL7545074
    • Methyl 2,3,4,6-Tetrakis-O-(phenylmethyl)-alpha-D-mannopyranoside
    • IXEBJCKOMVGYKP-VABIIVNOSA-N
    • 61330-62-9
    • G90085
    • (2R,3R,4S,5S,6S)-3,4,5-Tris(benzyloxy)-2-((benzyloxy)methyl)-6-methoxytetrahydro-2H-pyran
    • (2S,3S,4S,5R,6R)-2-methoxy-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxane
    • METHYL 2,3,4,6-TETRA-O-BENZYL-alpha-D-MANNOPYRANOSIDE
    • Inchi: 1S/C35H38O6/c1-36-35-34(40-25-30-20-12-5-13-21-30)33(39-24-29-18-10-4-11-19-29)32(38-23-28-16-8-3-9-17-28)31(41-35)26-37-22-27-14-6-2-7-15-27/h2-21,31-35H,22-26H2,1H3/t31-,32-,33+,34+,35+/m1/s1
    • InChI Key: IXEBJCKOMVGYKP-VABIIVNOSA-N
    • SMILES: O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 554.26700
  • Monoisotopic Mass: 554.26683893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 14
  • Complexity: 680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: N/A
  • Boiling Point: 656.9±55.0 °C at 760 mmHg
  • Flash Point: 248.0±31.4 °C
  • Solubility: Chloroform (Slightly), Methanol (Slightly), Water (Slightly)
  • PSA: 55.38000
  • LogP: 6.33070
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

Methyl 2,3,4,6-Tetra-O-benzyl-α-D-mannopyranoside Security Information

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